2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide” is a synthetic compound with the molecular formula C7H8F3NO2 . It’s also known as CP3 or TFAA.
Molecular Structure Analysis
The molecular structure of “this compound” consists of seven carbon atoms, eight hydrogen atoms, three fluorine atoms, one nitrogen atom, and two oxygen atoms .Scientific Research Applications
Oxidative Addition to Alkenes and Dienes
2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide has been explored for its potential in oxidative addition reactions. Research by Shainyan et al. (2015) found that reactions with alkenes and dienes using trifluoroacetamide in an oxidative system produced various iodination and cyclization products. These reactions are significant in the context of synthetic chemistry and materials science (Shainyan et al., 2015).
Xanthate-Transfer Approach in Organic Synthesis
Gagosz and Zard (2006) explored a xanthate-transfer approach using α-trifluoromethylamines, showcasing the application of trifluoroacetamide derivatives in the synthesis of biologically active compounds and fluorinated derivatives. This method is vital in the development of new pharmaceuticals and biologically relevant molecules (Gagosz & Zard, 2006).
Electrophilic Fluorinating Agent
Banks et al. (1996) examined perfluoro-[N-(4-pyridyl)acetamide], a related compound, as an electrophilic fluorinating agent. This compound demonstrated the potential to effectively introduce fluorine atoms into various substrates under mild conditions, which is significant in medicinal chemistry and materials science (Banks et al., 1996).
Synthesis and Crystal Structure Characterization
Pan et al. (2016) synthesized and characterized trifluoro-N-(2-nitrovinyl)phenyl acetamide, a compound structurally similar to this compound. This research contributes to the understanding of molecular structures and intermolecular interactions, which are important in the design of new materials and drugs (Pan et al., 2016).
Molecular Probes for Magnetic Resonance Spectroscopy
Chubarov et al. (2011) synthesized a fluorine-labeled compound using N-trifluoroacetyl-protected amino acids, demonstrating the application of trifluoroacetamide derivatives in creating molecular probes for magnetic resonance spectroscopy. This research is crucial in medical imaging and diagnostics (Chubarov et al., 2011).
Properties
IUPAC Name |
2,2,2-trifluoro-N-(2-oxocyclopentyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F3NO2/c8-7(9,10)6(13)11-4-2-1-3-5(4)12/h4H,1-3H2,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGPMJMUHCRQNQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)C1)NC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.